Cas no 253787-47-2 (8-(Trifluoromethyl)quinoline-5-carboxylic acid)

8-(Trifluoromethyl)quinoline-5-carboxylic acid structure
253787-47-2 structure
Product Name:8-(Trifluoromethyl)quinoline-5-carboxylic acid
CAS No:253787-47-2
MF:C11H6F3NO2
MW:241.166053295135
MDL:MFCD28133471
CID:2157514
PubChem ID:91885031
Update Time:2024-10-30

8-(Trifluoromethyl)quinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 8-(Trifluoromethyl)quinoline-5-carboxylic acid
    • AK174489
    • AKOS025396502
    • AS-32824
    • 8-(trifluoromethyl)quinoline-5-carboxylicacid
    • 253787-47-2
    • MFCD28133471
    • SB70427
    • DB-229665
    • CS-0435670
    • MDL: MFCD28133471
    • Inchi: 1S/C11H6F3NO2/c12-11(13,14)8-4-3-7(10(16)17)6-2-1-5-15-9(6)8/h1-5H,(H,16,17)
    • InChI Key: CZCIRWNAHRNIEU-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C(=O)O)C2=CC=CN=C21)(F)F

Computed Properties

  • Exact Mass: 241.03506292g/mol
  • Monoisotopic Mass: 241.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 370.0±42.0 °C at 760 mmHg
  • Flash Point: 177.5±27.9 °C
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

8-(Trifluoromethyl)quinoline-5-carboxylic acid Security Information

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